N-[1-dimethylamino-meth-(E)-ylidene]-2,4-difluorobenzamide

• IUPAC Name: N-(dimethylaminomethylidene)-2,4-difluorobenzamide
• InChI: InChI=1S/C10H10F2N2O/c1-14(2)6-13-10(15)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3
• InChI Key: KXWKIKVNZVWUTM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC(=O)C1=C(C=C(C=C1)F)F
• Molecular Formula: C10H10F2N2O
• Molecular Weight: 212.20 g/mol
• CAS No.: 2379917-16-3

Description

N-[1-dimethylamino-meth-(E)-ylidene]-2,4-difluorobenzamide is a useful research compound. Its molecular formula is C10H10F2N2O and its molecular weight is 212.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Opioids and Psychoactive Compounds

Research on synthetic opioids, such as U-47700, a compound with structural similarities to the query chemical, has highlighted the significance of novel synthetic opioid receptor agonists. These substances, developed primarily for their euphoric effects, have also found relevance in understanding opioid receptor interactions and the development of pain management strategies. The detailed review by Sharma et al. (2018) emphasizes the chemistry and pharmacology of non-fentanyl novel synthetic opioids, providing a basis for exploring the pharmacological properties and potential therapeutic applications of related benzamides (Sharma, Hales, Rao, NicDaéid, & McKenzie, 2018).

Psychotropic Effects of Hallucinogens

Investigations into serotonergic hallucinogens, including tryptamines and related compounds, have shed light on their profound effects on perception and cognition. This research, reviewed by Halberstadt (2017), provides insights into the mechanism of action of these compounds, mediated by 5-HT2A receptor activation, and their potential therapeutic applications in treating psychiatric disorders (Halberstadt, 2017).

Metformin's Diverse Applications

Although not directly related to N-[1-dimethylamino-meth-(E)-ylidene]-2,4-difluorobenzamide, research on metformin, a synthetic derivative of guanidine, illustrates the broad potential applications of synthetic compounds in medicine. Studies highlight metformin's roles beyond its primary use in diabetes management, including its cardio- and nephro-protective properties, antiproliferative, antifibrotic, antioxidant effects, and potential in treating autoimmune diseases. This demonstrates the wide-ranging scientific and therapeutic interests in synthetic compounds (Ursini, Russo, Pellino, d'Angelo, Chiaravalloti, De Sarro, Manfredini, & De Giorgio, 2018).

Mechanism of Action

The pharmacokinetics of such compounds can vary widely, depending on their chemical structure and the specific biological system they interact with. Factors such as absorption, distribution, metabolism, and excretion (ADME) can significantly impact a compound’s bioavailability .

The action of these compounds can also be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds. These factors can affect the stability of the compound, its interaction with its target, and its overall efficacy .

Biochemical Analysis

Biochemical Properties

It is known that this compound can act as a building block for a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic derivatives

Cellular Effects

It has been suggested that this compound may have potential beneficial effects in animal models of brain disease

Molecular Mechanism

It has been suggested that this compound follows a one-step mechanism in [4 + 2] cycloaddition reactions